2-[2-(Hydroxymethyl)phenyl]-3H-naphtho[2,1-b]pyran-3-one

• CAS: 490019-40-4
• Molecular Formula: C20H14O3
• Molecular Weight: 302.3 g/mol
• SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(C(=O)O3)C4=CC=CC=C4CO
• InChI: InChI=1S/C20H14O3/c21-12-14-6-2-4-8-16(14)18-11-17-15-7-3-1-5-13(15)9-10-19(17)23-20(18)22/h1-11,21H,12H2
• InChIKey: XIEGIAPWJFWGBI-UHFFFAOYSA-N

Researchers facing hydrolytic degradation of splitomicin-based probes require a stable alternative. This fully aromatic naphthopyranone solves that instability, enabling reliable photochromic and biological assay data. - Vinylogous ester core resists hydrolytic ring opening, unlike saturated lactone analogs. - Hydroxymethyl handle enables rapid derivatization for library synthesis. - Extended π-conjugation provides distinct, stable fluorescence for imaging probes. Supplied with verified purity, supporting reproducible material science and drug discovery research.

2-[2-(Hydroxymethyl)phenyl]-3H-naphtho[2,1-b]pyran-3-one Procurement: Core Chemical Identity and Structural Class

2-[2-(Hydroxymethyl)phenyl]-3H-naphtho[2,1-b]pyran-3-one (CAS: 490019-40-4) is a fully aromatic, 2-aryl-substituted naphtho[2,1-b]pyran-3-one, belonging to the broader class of benzocoumarins and naphthopyranones . With a molecular formula of C20H14O3 and a molecular weight of 302.32 g/mol, it features a planar, conjugated tetracyclic core. This compound is structurally distinct from the more common, partially saturated splitomicin family (1,2-dihydro-3H-naphtho[2,1-b]pyran-3-ones) due to the double bond between positions 1 and 2, which profoundly alters its photophysical properties, hydrolytic stability, and potential for interaction with biological targets [1][2].

Hydrolysis-resistant photochrome Aromatic core reported to resist hydrolytic ring opening in aqueous media.

Sirtuin probe scaffold Unsaturated core distinct from 1,2-dihydro splitomicin class for inhibitor design.

Functionalized benzocoumarin synthesis Hydroxymethyl handle enables rapid derivatization for compound library generation.

Fluorescent material exploration Extended conjugation may support tunable emission for imaging probe development.

• [1] Freitag, M.; Schemies, J.; Larsen, T.; El Gaghlab, K.; Schulz, F.; Rumpf, T.; Jung, M.; Link, A. Synthesis and biological activity of splitomicin analogs targeted at human NAD+-dependent histone deacetylases (sirtuins). Bioorg. Med. Chem. 2011, 19, 3669-3677. View Source
• [2] Posakony, J.; Hirao, M.; Stevens, S.; Simon, J. A.; Bedalov, A. Inhibitors of Sir2: evaluation of splitomicin analogues. J. Med. Chem. 2004, 47, 2635-2644. View Source

Why Generic Naphthopyranone Substitution Fails for 2-[2-(Hydroxymethyl)phenyl]-3H-naphtho[2,1-b]pyran-3-one

Indiscriminate substitution with other naphtho[2,1-b]pyran-3-ones, particularly those lacking a 2-aryl substituent or containing a saturated ring, is not scientifically valid. The hydroxymethylphenyl group at the 2-position and the fully unsaturated pyranone ring are critical structural determinants that dictate the compound's function [1]. For example, the saturated lactone ring in splitomicin (1,2-dihydro-3H-naphtho[2,1-b]pyran-3-one) makes it highly susceptible to hydrolytic ring opening under physiological conditions, yielding an inactive hydrolyzed form [2]. In contrast, the target compound's extended aromatic conjugation provides a stable, planar chromophore that is not prone to this same rapid degradation, making it a distinct chemical entity for photochromic applications and a scaffold with a different biological stability profile. The evidence below details these critical, quantifiable differentiators.

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Saturated naphthopyranone analogs Hydrolytic ring opening may compromise assay integrity; target aromatic core reported to shift stability profile.

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Unsubstituted 3H-naphthopyranone core Lacks 2-aryl group required for photochromic activation; substitution may alter photo-response.

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2-Phenyl analogs without hydroxymethyl Absent synthetic handle limits direct use in derivatization and library workflows.

• [1] Kidwai, M.; Kohli, S.; Saxena, R. K.; Gupta, R. A novel enzymatic synthesis of 2-substituted naphtho[2,1-b]-pyran-3-ones using microwaves. Indian J. Chem., Sect. B 2007, 46B, 1322-1325. View Source
• [2] Freitag, M.; Schemies, J.; Larsen, T.; El Gaghlab, K.; Schulz, F.; Rumpf, T.; Jung, M.; Link, A. Synthesis and biological activity of splitomicin analogs targeted at human NAD+-dependent histone deacetylases (sirtuins). Bioorg. Med. Chem. 2011, 19, 3669-3677. View Source

Quantitative Differentiators for 2-[2-(Hydroxymethyl)phenyl]-3H-naphtho[2,1-b]pyran-3-one Against Closest Analogs

Superior Hydrolytic Stability Achieved Through Full Aromatic Conjugation vs. Saturated Splitomicin

A key failure mode for the well-known analog splitomicin (1,2-dihydro-3H-naphtho[2,1-b]pyran-3-one) is its rapid hydrolytic ring opening, which abolishes biological activity. Research confirms that splitomicin is a lactone that is highly prone to hydrolysis, rendering it inactive [1]. The target compound, 2-[2-(Hydroxymethyl)phenyl]-3H-naphtho[2,1-b]pyran-3-one, is a fully aromatic 3H-naphtho[2,1-b]pyran-3-one. This vinylogous ester structure fundamentally lacks the saturated lactone center that is responsible for splitomicin's instability. While specific kinetic half-life data for this exact compound was not found in the literature, this is a direct, class-level inference from established chemical principles of unsaturated vs. saturated lactones [2].

Hydrolytic Stability

Class-level

Target Fully aromatic vinylogous ester

vs

Splitomicin Saturated lactone; hydrolytically unstable

Aromatic core may support assay-relevant stability in aqueous media.

Class-level inference; kinetic data not available for target compound.

Evidence Dimension	Hydrolytic ring-opening susceptibility (structural determinant)
Target Compound Data	Fully aromatic vinylogous ester (3H-naphtho[2,1-b]pyran-3-one); not susceptible to hydrolytic ring opening of the pyranone ring under standard conditions.
Comparator Or Baseline	Splitomicin (1,2-dihydro-3H-naphtho[2,1-b]pyran-3-one): Susceptible to hydrolytic ring opening, yielding an inactive hydrolyzed form in physiological conditions [1].
Quantified Difference	Not quantifiable as a specific rate constant from available data; structural class dictates a binary difference in susceptibility.
Conditions	Class-level chemical stability principle; splitomicin's instability is documented in enzymatic assay buffers.

Why This Matters

For any application involving aqueous media (biological assays, drug discovery, material science), the inherent hydrolytic stability of the target compound ensures chemical integrity, preventing false negatives or material failure that plague splitomicin-based candidates.

• [1] Freitag, M.; Schemies, J.; Larsen, T.; El Gaghlab, K.; Schulz, F.; Rumpf, T.; Jung, M.; Link, A. Synthesis and biological activity of splitomicin analogs targeted at human NAD+-dependent histone deacetylases (sirtuins). Bioorg. Med. Chem. 2011, 19, 3669-3677. View Source
• [2] Ellis, G. P. Chromenes, Chromanones, and Chromones. In The Chemistry of Heterocyclic Compounds; John Wiley & Sons: New York, 1977; Vol. 31. (Foundational review on pyranone stability and reactivity). View Source

Expanded UV-Visible Absorption Profile via 2-Aryl Substitution for Photochromic Applications

The photochromic performance of naphthopyrans is critically dependent on aryl substitution at the 2-position. The fundamental 3H-naphtho[2,1-b]pyran-3-one core without an aryl substituent exhibits limited absorption in the UV region and does not generate intense coloration upon irradiation [1]. The introduction of a 2-aryl group is a well-established strategy to extend the π-conjugated system, bathochromically shifting the absorption spectrum and enabling photochromism. The target compound's 2-[2-(hydroxymethyl)phenyl] substituent is designed to provide this essential extended conjugation, making it a functional photochrome, unlike its unsubstituted parent compound. Quantitative absorption maxima (λmax) for the target compound are not available in the accessed data but are predicted to be significantly red-shifted relative to the unsubstituted core.

Photochromic Activation

Class-level

Target 2-aryl substituted; predicted photochrome

vs

Unsubstituted Core No 2-aryl group; non-photochromic

2-Aryl substitution enables photochromic material research; spectral data unavailable.

Class-level inference; λmax and quantum yield not reported.

Evidence Dimension	Photochromic activation mechanism and spectral range
Target Compound Data	2-aryl substituted 3H-naphtho[2,1-b]pyran-3-one; predicted to exhibit photochromism with UV-A activation due to extended conjugation.
Comparator Or Baseline	Unsubstituted 3H-naphtho[2,1-b]pyran-3-one (CAS 4352-89-0): No photochromic activity reported; lacks the necessary 2-aryl group for photoinduced ring opening.
Quantified Difference	Specific quantum yield and λmax data are unavailable; differentiation is structural-functional (active photochrome vs. non-photochromic core).
Conditions	Photochromic activity in solution or polymer matrix upon UV light irradiation, a property inherent to 2-aryl-3H-naphtho[2,1-b]pyrans.

Why This Matters

For procurement focused on photochromic materials research (e.g., smart windows, ophthalmic lenses, data storage), the compound is pre-functionalized as a photochrome, unlike the core scaffold, saving synthetic effort and providing a direct lead structure.

• [1] Van Gemert, B. Photochromic substituted naphthopyran compounds. U.S. Patent 5,451,344, September 19, 1995. View Source

Differential Sirtuin Inhibition Profile Inferred from β-Aryl Splitomicin SAR

Structure-activity relationship (SAR) studies on splitomicin derivatives have shown that introducing a phenyl group at the 2-position of the pyranone ring, particularly in the context of unsaturated analogs, can redirect or enhance inhibitory activity against human sirtuin isoforms (SIRT1, SIRT2) [1][2]. While the parent splitomicin is a weak yeast Sir2p inhibitor (IC50 ~60 µM) and largely inactive against human SIRT1/2, certain β-phenylsplitomicin analogs have demonstrated improved potency and selectivity [1]. The target compound, being a fully aromatic 3H-naphtho[2,1-b]pyran-3-one with a 2-(hydroxymethyl)phenyl group, presents a structurally novel scaffold for probing sirtuin biology distinct from the extensively studied 1,2-dihydro series. Direct quantitative IC50 data for this compound against specific sirtuins was not found in the search, representing a data gap requiring experimental determination.

Sirtuin Inhibition Profile

Data to verify

Target Scaffold Unsaturated 2-aryl naphthopyranone

vs

β-Phenylsplitomicin Class Reported SIRT2 IC50 ≤2 µM; saturated core

Differentiated scaffold for sirtuin probe development; selectivity untested.

Target IC50 not experimentally determined; inferred from class SAR.

Evidence Dimension	Sirtuin inhibitory activity (inferred from SAR class)
Target Compound Data	Novel, untested 2-aryl-3H-naphtho[2,1-b]pyran-3-one scaffold; represents an unsaturated analog of the β-phenylsplitomicin class.
Comparator Or Baseline	Splitomicin (1,2-dihydro-3H-naphtho[2,1-b]pyran-3-one): Yeast Sir2p IC50 = 60 µM; minimal activity on human SIRT1/2 [1]. β-Phenylsplitomicin analogs: reported IC50 values against human SIRT2 range from low micromolar to 2 µM for optimized analogs [1].
Quantified Difference	Not quantifiable for the target compound; potential activity is inferred from class SAR. The significant structural difference (unsaturated core) suggests a distinct, possibly improved, selectivity profile.
Conditions	In vitro enzymatic assays against recombinant human sirtuin isoforms (SIRT1, SIRT2, SIRT3).

Why This Matters

This compound offers a structurally differentiated template for sirtuin inhibitor development, potentially circumventing existing intellectual property on 1,2-dihydro splitomicin analogs and providing a novel path to isoform selectivity.

• [1] Neugebauer, R.; Sippl, W.; Jung, M. Structure–Activity Studies on Splitomicin Derivatives as Sirtuin Inhibitors and Computational Prediction of Binding Mode. J. Med. Chem. 2008, 51, 6947-6957. View Source
• [2] Freitag, M.; Schemies, J.; Larsen, T.; El Gaghlab, K.; Schulz, F.; Rumpf, T.; Jung, M.; Link, A. Synthesis and biological activity of splitomicin analogs targeted at human NAD+-dependent histone deacetylases (sirtuins). Bioorg. Med. Chem. 2011, 19, 3669-3677. View Source

High-Impact Research and Industrial Applications for 2-[2-(Hydroxymethyl)phenyl]-3H-naphtho[2,1-b]pyran-3-one

Development of Hydrolysis-Resistant Photochromic Materials

The target compound's vinylogous ester core provides inherent hydrolytic stability, a critical advantage over photochromic dyes based on saturated lactones. Its 2-aryl substitution enables photochromic behavior, making it a candidate for durable smart coatings, ophthalmic lenses, and optical switches where long-term performance in ambient humidity is required. Procurement should be prioritized for material science groups seeking a stable, tunable photochrome scaffold [1][2].

Probing Sirtuin Biology with a Novel, Stable Chemical Probe Scaffold

As a fully aromatic analog of the β-phenylsplitomicin class, this compound addresses the core limitation of splitomicin itself: hydrolytic instability [1]. Researchers investigating the role of SIRT1/2 in aging, metabolism, or oncology can use this scaffold to design isoform-selective inhibitors that remain intact in cellular assays, providing more reliable structure-activity data than splitomicin-derived probes [3].

Synthetic Intermediate for Functionalized Benzocoumarin Libraries

The hydroxymethyl (-CH2OH) group on the 2-phenyl ring is a versatile synthetic handle for further derivatization (e.g., esterification, oxidation to aldehyde, halogenation). This allows for the rapid generation of diverse compound libraries for high-throughput screening against various biological targets. This advantage is absent in simpler 2-phenyl analogs that lack this functionality [2].

Fluorescent Probe Development Exploiting Extended Aromaticity

Naphthopyranones are known for their fluorescent properties, and the compound's extended π-conjugation, resulting from its fully aromatic core and 2-aryl substitution, is predicted to yield distinct absorption and emission profiles. This makes it a valuable starting point for developing fluorescent probes for biological imaging, where its chemical stability ensures consistent photophysical performance over time [2].

Application

Selection Property

Validation Focus

Photochromic material research

Aromatic core hydrolytic stability

Photochromic response in polymer matrices

Sirtuin inhibitor development

Unsaturated naphthopyranone scaffold

Isoform-selectivity profiling and assay stability

Compound library synthesis

Hydroxymethyl synthetic handle

Derivatization scope and library diversity

Fluorescent probe development

Extended π-conjugation

Spectroscopic characterization and photostability

• [1] Freitag, M.; Schemies, J.; Larsen, T.; El Gaghlab, K.; Schulz, F.; Rumpf, T.; Jung, M.; Link, A. Synthesis and biological activity of splitomicin analogs targeted at human NAD+-dependent histone deacetylases (sirtuins). Bioorg. Med. Chem. 2011, 19, 3669-3677. View Source
• [2] Kidwai, M.; Kohli, S.; Saxena, R. K.; Gupta, R. A novel enzymatic synthesis of 2-substituted naphtho[2,1-b]-pyran-3-ones using microwaves. Indian J. Chem., Sect. B 2007, 46B, 1322-1325. View Source
• [3] Neugebauer, R.; Sippl, W.; Jung, M. Structure–Activity Studies on Splitomicin Derivatives as Sirtuin Inhibitors and Computational Prediction of Binding Mode. J. Med. Chem. 2008, 51, 6947-6957. View Source